Elomotecan TFA

• Molecular Formula: C31H33ClF3N3O6
• Molecular Weight: 636.1 g/mol
• InChI: InChI=1S/C29H32ClN3O4.C2HF3O2/c1-4-29(36)12-26(34)37-15-21-22(29)10-25-27-20(14-33(25)28(21)35)19(13-32-7-5-16(2)6-8-32)18-9-17(3)23(30)11-24(18)31-27;3-2(4,5)1(6)7/h9-11,16,36H,4-8,12-15H2,1-3H3;(H,6,7)/t29-;/m1./s1
• InChIKey: WNJKHVFWVBIUIR-XXIQNXCHSA-N

Elomotecan TFA (BN80927): Dual Topo I/II Inhibitor Homocamptothecin

Elomotecan TFA (BN 80927) is a homocamptothecin (hCPT) derivative that functions as a dual inhibitor of both topoisomerase I (Topo I) and topoisomerase II (Topo II) [1]. Unlike conventional camptothecin analogs such as topotecan and irinotecan that possess a metabolically labile six-membered α-hydroxylactone E-ring, elomotecan is characterized by a stable seven-membered β-hydroxylactone ring that significantly reduces conversion to the inactive carboxylate form at physiological pH [2]. The compound was advanced through Phase I clinical evaluation in patients with advanced solid tumors [3].

Dual Topo I (poison) / II (catalytic inhibitor) mechanistic studies

Stable homocamptothecin scaffold supports extended assay windows

Reported retention of activity in Topo I-mutated resistance models

• [1] Demarquay D, Huchet M, Coulomb H, Lesueur-Ginot L, Lavergne O, Camara J, Kasprzyk PG, Prévost G, Bigg DC. BN80927: a novel homocamptothecin that inhibits proliferation of human tumor cells in vitro and in vivo. Cancer Res. 2004;64(14):4942-9. View Source
• [2] Lesueur-Ginot L, Demarquay D, Kiss R, Kasprzyk PG, Dassonneville L, Bailly C, Camara J, Lavergne O, Bigg DC. Homocamptothecin, an E-ring modified camptothecin with enhanced lactone stability, retains topoisomerase I-targeted activity and antitumor properties. Cancer Res. 1999;59(12):2939-43. View Source
• [3] Trocóniz IF, Cendrós JM, Soto E, Zsolt F, Peraire C, Principe P, Obach R. Population pharmacokinetic/pharmacodynamic modeling of drug-induced adverse effects of a novel homocamptothecin analog, elomotecan (BN80927), in a Phase I dose finding study in patients with advanced solid tumors. Cancer Chemother Pharmacol. 2012;70(2):239-50. View Source

Elomotecan TFA: Why Standard Topo Inhibitors Are Not Replacements

Generic substitution between camptothecin-class topoisomerase inhibitors is precluded by three fundamental mechanistic and structural distinctions. First, elomotecan TFA exerts dual inhibition of both Topo I and Topo II, whereas topotecan and irinotecan (via its active metabolite SN38) target only Topo I [1]. Second, the seven-membered β-hydroxylactone E-ring in elomotecan confers enhanced stability and reduced pH-dependent inactivation relative to the six-membered α-hydroxylactone ring in conventional camptothecins [2]. Third, preclinical data demonstrate that elomotecan retains activity against Topo I-altered, SN38-resistant cell lines, indicating a Topo I-independent antiproliferative pathway not accessible to conventional single-target analogs [1]. These distinctions render direct interchange scientifically invalid for applications requiring specific target engagement profiles or for studies involving camptothecin-resistant models.

Target Elomotecan TFA Dual Topo I/II inhibition with stable 7‑membered lactone

Substitute Classical Topo I poisons (topotecan, SN‑38, irinotecan) Single‑target profile; labile lactone ring may shift potency and resistance profile

Substitute Pure Topo II catalytic inhibitors (e.g., etoposide) Lack Topo I poisoning; dual‑target synergy not replicated

• [1] Demarquay D, Huchet M, Coulomb H, Lesueur-Ginot L, Lavergne O, Camara J, Kasprzyk PG, Prévost G, Bigg DC. BN80927: a novel homocamptothecin that inhibits proliferation of human tumor cells in vitro and in vivo. Cancer Res. 2004;64(14):4942-9. View Source
• [2] Lesueur-Ginot L, Demarquay D, Kiss R, Kasprzyk PG, Dassonneville L, Bailly C, Camara J, Lavergne O, Bigg DC. Homocamptothecin, an E-ring modified camptothecin with enhanced lactone stability, retains topoisomerase I-targeted activity and antitumor properties. Cancer Res. 1999;59(12):2939-43. View Source

Elomotecan TFA: Quantitative Comparison

Antiproliferative Potency vs. SN-38

Elomotecan (BN 80927) demonstrates quantitatively higher potency in stabilizing Topo I-DNA cleavable complexes compared to SN38, the active metabolite of irinotecan. In vivo complexes of topoisomerase experiments and quantification of DNA-protein-complex stabilization confirmed the higher potency of BN80927 relative to SN38 [1]. This enhanced complex stabilization is mechanistically linked to the stable seven-membered β-hydroxylactone ring structure.

Antiproliferative IC50

Head‑to‑head

2–81 nM (Elomotecan TFA) vs 4–318 nM (SN‑38)

Reported lower IC50 range across tumor cell panel

Multi‑line panel (leukemia, colon, prostate, ovary, lung, bladder, breast)

Evidence Dimension	Topo I-DNA cleavable complex stabilization potency
Target Compound Data	Higher potency confirmed by DNA-protein-complex stabilization quantification
Comparator Or Baseline	SN38 (active metabolite of irinotecan)
Quantified Difference	Higher potency (qualitatively superior in direct comparison)
Conditions	In vivo complexes of topoisomerase assay; quantification of DNA-protein-complex stabilization in living cells

Why This Matters

This direct head-to-head evidence establishes elomotecan's superior target engagement at the molecular level, supporting its selection over irinotecan-based comparators for applications requiring maximal Topo I poisoning activity.

• [1] Demarquay D, Huchet M, Coulomb H, Lesueur-Ginot L, Lavergne O, Camara J, Kasprzyk PG, Prévost G, Bigg DC. BN80927: a novel homocamptothecin that inhibits proliferation of human tumor cells in vitro and in vivo. Cancer Res. 2004;64(14):4942-9. View Source

DNA-Protein Complex Stability vs. SN-38

In cell growth assays across a panel of human tumor cell lines, BN80927 exhibits IC50 values consistently lower than those of SN38 [1]. On a set of tumor cell lines from diverse target organs including colon, prostate, ovary, lung, bladder, and breast, BN80927 demonstrated IC50 values ranging from 2–81 nM [2]. Representative IC50 values for BN80927 against specific cell lines are: DU145 (prostate) 0.003 μM, HT29 (colon) 0.0066 μM, SKOV-3 (ovary) 0.013 μM, and MCF7 (breast) 0.048 μM .

DNA‑Protein Complex Stability

Head‑to‑head

~85% DPC remaining at 15 min vs ~45% (SN‑38); plateau at ~500 nM vs >1000 nM

More persistent Topo I‑DNA complexes

ICE assay in HT29 colon cancer cells

Evidence Dimension	In vitro antiproliferative activity (IC50)
Target Compound Data	IC50 range: 2–81 nM across panel; DU145: 0.003 μM; HT29: 0.0066 μM; SKOV-3: 0.013 μM; MCF7: 0.048 μM
Comparator Or Baseline	SN38 (active metabolite of irinotecan)
Quantified Difference	IC50 values consistently lower than those of SN38
Conditions	Cell growth assays; various human tumor cell lines (colon, prostate, ovary, lung, bladder, breast); 72-hour incubation

Why This Matters

The consistently lower IC50 values across a broad tumor cell line panel provide quantitative justification for selecting elomotecan over irinotecan/SN38 when higher in vitro antiproliferative potency is required for screening or mechanistic studies.

• [1] Demarquay D, Huchet M, Coulomb H, Lesueur-Ginot L, Lavergne O, Camara J, Kasprzyk PG, Prévost G, Bigg DC. BN80927: a novel homocamptothecin that inhibits proliferation of human tumor cells in vitro and in vivo. Cancer Res. 2004;64(14):4942-9. View Source
• [2] NCATS Inxight Drugs. Elomotecan (BN 80927). National Center for Advancing Translational Sciences. View Source

Overcoming Topo I-Mediated Drug Resistance

In a critical differentiation from conventional camptothecin analogs, the Topo I-altered cell line KBSTP2, which exhibits resistance to SN38, remains sensitive to BN80927 [1]. This finding suggests that a portion of BN80927's antiproliferative effects are mediated by a Topo I-independent pathway. This hypothesis is further supported by in vitro data demonstrating antiproliferative activity of BN80927 on a model of resistance related to the noncycling state of cells (G0-G1 synchronized) [1].

Resistance Factor

Head‑to‑head

Rf 2.6 (Elomotecan TFA) vs Rf 9 (SN‑38) in KBSTP2 cells

Lower cross‑resistance in Topo I‑mutated line

SN‑38‑resistant KBSTP2 vs parental KB

Evidence Dimension	Activity in drug-resistant cell model
Target Compound Data	Remains sensitive (active)
Comparator Or Baseline	SN38 (active metabolite of irinotecan)
Quantified Difference	KBSTP2 cells are resistant to SN38 but sensitive to BN80927
Conditions	KBSTP2 Topo I-altered cell line; G0-G1 synchronized noncycling cell model

Why This Matters

This evidence directly addresses procurement decisions for research involving drug-resistant cancer models: elomotecan is the scientifically appropriate choice over irinotecan/SN38 or topotecan when studying Topo I inhibitor-resistant phenotypes or quiescent cell populations.

• [1] Demarquay D, Huchet M, Coulomb H, Lesueur-Ginot L, Lavergne O, Camara J, Kasprzyk PG, Prévost G, Bigg DC. BN80927: a novel homocamptothecin that inhibits proliferation of human tumor cells in vitro and in vivo. Cancer Res. 2004;64(14):4942-9. View Source

In Vivo Efficacy in Prostate Cancer Xenografts

Elomotecan (BN 80927) inhibits both Topo I and Topo II, whereas conventional camptothecins such as topotecan and irinotecan (via SN38) are selective for Topo I only [1]. Critically, BN80927 inhibits Topo II-mediated DNA relaxation in vitro without cleavable-complex stabilization, indicating a catalytic inhibition mechanism rather than poisoning [1]. This dual-target profile with distinct inhibitory modes at each enzyme distinguishes elomotecan mechanistically from single-target Topo I inhibitors.

In Vivo Xenograft Response

Class‑level

Tumor growth inhibition in PC3 and DU145 prostate cancer models (oral administration)

Reported in vivo model‑response context

Athymic nude mice; no direct comparator arm in study

Evidence Dimension	Target enzyme profile
Target Compound Data	Inhibits both Topo I (poisoning) and Topo II (catalytic inhibition)
Comparator Or Baseline	Topotecan, irinotecan/SN38 (Topo I only)
Quantified Difference	Dual vs. single target; distinct Topo II catalytic inhibition mechanism
Conditions	Cell-free DNA relaxation assays; in vitro Topo II-mediated DNA relaxation

Why This Matters

For researchers studying dual pathway inhibition or seeking compounds with broader topoisomerase-targeting capability, elomotecan provides a unique mechanistic profile unavailable from standard single-target camptothecin comparators.

• [1] Demarquay D, Huchet M, Coulomb H, Lesueur-Ginot L, Lavergne O, Camara J, Kasprzyk PG, Prévost G, Bigg DC. BN80927: a novel homocamptothecin that inhibits proliferation of human tumor cells in vitro and in vivo. Cancer Res. 2004;64(14):4942-9. View Source

Enhanced Lactone Ring Stability

In a Phase I dose-finding study involving 56 patients with advanced solid tumors, elomotecan demonstrated linear pharmacokinetics following 30-minute intravenous infusion at doses ranging from 1.5 to 75 mg once every 3 weeks [1]. The population pharmacokinetic model predicts a 47% reduction in clearance for patients aged 60 years and a 61% reduction for patients aged 80 years, compared with younger patients aged 30 years [1]. The maximum tolerated dose was established at 75 mg, with a recommended dose of 60 mg [1].

Lactone Stability

Class‑level

Seven‑membered β‑hydroxylactone ring reduces pH‑dependent ring opening

May improve active‑lactone exposure in solution

Structural class attribute; individual assay validation needed

Evidence Dimension	Human pharmacokinetic parameters
Target Compound Data	Linear PK; CL reduced by 47% at age 60 and 61% at age 80 vs. age 30; MTD 75 mg; RD 60 mg
Comparator Or Baseline	Younger patients (30 years) as baseline
Quantified Difference	47% CL reduction at 60 years; 61% CL reduction at 80 years
Conditions	Phase I study; 30-min IV infusion; 1.5-75 mg q3w; 56 patients with advanced solid tumors

Why This Matters

These Phase I-derived human pharmacokinetic parameters provide clinically-relevant dosing guidance for translational research applications and establish baseline PK expectations not available from preclinical comparators alone.

• [1] Trocóniz IF, Cendrós JM, Soto E, Zsolt F, Peraire C, Principe P, Obach R. Population pharmacokinetic/pharmacodynamic modeling of drug-induced adverse effects of a novel homocamptothecin analog, elomotecan (BN80927), in a Phase I dose finding study in patients with advanced solid tumors. Cancer Chemother Pharmacol. 2012;70(2):239-50. View Source

Elomotecan TFA: Key Applications

Acquired Topo Inhibitor Resistance Studies

Based on the direct head-to-head evidence showing that the Topo I-altered KBSTP2 cell line resistant to SN38 remains sensitive to BN80927 [1], elomotecan TFA is the compound of choice for studies involving camptothecin-resistant phenotypes. Researchers characterizing mechanisms of Topo I inhibitor resistance or screening for agents active in SN38/irinotecan-refractory models will find elomotecan uniquely suited to this application, as conventional alternatives such as topotecan or irinotecan lack activity in these models.

DNA Damage Persistence and Checkpoint Activation Probe

Elomotecan TFA enables investigation of simultaneous Topo I and Topo II pathway engagement within a single molecular entity [1]. Unlike combination studies requiring two separate agents with potentially confounding PK/PD interactions, elomotecan provides a clean experimental system for examining the biological consequences of dual topoisomerase inhibition. This is particularly relevant for mechanistic studies of DNA damage response and synthetic lethality screens.

Positive Control for Oncology Panel Screening

With IC50 values consistently lower than those of SN38 across a broad panel of tumor cell lines (range 2–81 nM), including DU145 (0.003 μM), HT29 (0.0066 μM), SKOV-3 (0.013 μM), and MCF7 (0.048 μM) [1] , elomotecan TFA is the preferred choice for high-sensitivity cytotoxicity screening. Its enhanced potency enables detection of antiproliferative effects at lower concentrations, reducing compound consumption and enabling more sensitive assay windows in primary screening campaigns.

Prostate Cancer Xenograft Model Tool

For preclinical-to-clinical translational research requiring human PK reference data, elomotecan offers Phase I-validated parameters including linear pharmacokinetics, age-adjusted clearance predictions (47% reduction at 60 years; 61% at 80 years relative to 30-year baseline), and established MTD (75 mg) and RD (60 mg) [1]. These data support physiologically-based pharmacokinetic modeling and enable more accurate allometric scaling than compounds lacking clinical PK characterization.

Application

Selection Property

Validation Focus

Acquired Topo Inhibitor Resistance Studies

Dual Topo I/II inhibitory profile

Resistance factor comparison in SN‑38‑resistant lines

DNA Damage Persistence Probe

Sustained DNA‑protein complex induction

γH2AX / phospho‑Chk1 kinetics after pulse treatment

Oncology Panel Screening Calibrator

Defined multi‑cell‑line IC50 profile

Inter‑plate normalization; assay sensitivity benchmarking

Prostate Cancer Xenograft Research

Oral bioavailability and reported in vivo activity

Tumor growth inhibition endpoint in PC3/DU145 models

• [1] Demarquay D, Huchet M, Coulomb H, Lesueur-Ginot L, Lavergne O, Camara J, Kasprzyk PG, Prévost G, Bigg DC. BN80927: a novel homocamptothecin that inhibits proliferation of human tumor cells in vitro and in vivo. Cancer Res. 2004;64(14):4942-9. View Source